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Compound of Interest

Compound Name: Methylionone

Cat. No.: B1628513

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety protocols and handling procedures for
Methylionone is paramount. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling Methylionone, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to minimize exposure and ensure personal safety. The following table summarizes
the required PPE.
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PPE Category Item Specifications

Must be equipped with side
Eye and Face Protection Safety Goggles or Glasses shields to protect against

splashes.[1]

Recommended when there is

Face Shield o ) )
a significant risk of splashing.
Nitrile rubber, neoprene, or
butyl rubber gloves are
] ] ] suitable.[2] Gloves should be
Hand Protection Chemical-resistant gloves )
inspected before use and
disposed of properly after
handling.
) Provides a barrier against
Body Protection Laboratory Coat or Apron , _
accidental spills.
Necessary for handling large
Chemical-resistant suit quantities or in situations with

a high risk of exposure.[2]

Required to protect feet from
Closed-toe shoes

spills.
Use a NIOSH-certified
respirator with an organic
vapor cartridge if ventilation is
Respiratory Protection Respirator inadequate, especially in

confined spaces or during
operations that may generate

aerosols.[2]

Toxicity Data

The following tables summarize the available quantitative toxicity data for Methylionone. This
information is critical for risk assessment in the laboratory.

Acute Toxicity
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Endpoint Species Route Value Reference
LD50 Rat Oral >5000 mg/kg bw  [3][4]

LD50 Rabbit Dermal >5000 mg/kg bw  [5]

LC50 Rainbow Trout Aquatic 10.9 mg/L (96h) [6]

Other Toxicological Data

Endpoint Description Value Reference

) o No Expected
Skin Sensitization

Sensitisation Induction 70,000 pg/cm?2 718119
(NESIL) Hg [71[81[°]
Level
No-Observed-
90-Day Oral Study Adverse-Effect Level
) 30 mg/kg/day [10]
(NOAEL) in male rats based on
kidney effects.
Maternal and
Developmental developmental no-
o > 30 mg/kg/day [11]
Toxicity (NOAEL) observed-adverse-

effect-level in rats.

Occupational Exposure Limits

While no specific occupational exposure limits are widely established for Methylionone, a
time-weighted average (TWA) for ionones has been identified.[7]

Guideline Value

TWA 111-150 mg/m3 (20-25 ppm)

Experimental Protocols
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Detailed experimental protocols for the toxicity studies of Methylionone are not fully available
in the public domain. However, summaries of the methodologies used in key studies are
provided below.

90-Day Subchronic Oral Toxicity Study in Rats
» Objective: To evaluate the systemic toxicity of alpha-iso-methylionone.

» Methodology: Male and female Sprague Dawley rats were administered alpha-iso-
methylionone via gavage at doses of 0, 5, 30, or 500 mg/kg/day for 90 days.[10]
Parameters monitored included changes in blood chemistry, organ weights (liver, kidney,
spleen), and histopathology of various tissues.[10]

e Findings: The No-Observed-Adverse-Effect Level (NOAEL) was determined to be 30
mg/kg/day based on histopathological changes in the kidneys of male rats.[10]

Developmental Toxicity Study in Rats
» Objective: To assess the potential developmental toxicity of alpha-iso-methylionone.

» Methodology: Pregnant Sprague-Dawley rats were administered alpha-iso-methylionone by
gavage at doses of 0, 3, 10, or 30 mg/kg/day from gestational day 7 to 17.[11] Maternal and
fetal parameters, including clinical signs, body weight, feed consumption, and fetal
morphology, were evaluated.[11]

e Findings: The study concluded that alpha-iso-methylionone is not a developmental toxicant
in rats at maternal doses up to 30 mg/kg/day.[11]

Safe Handling and Disposal Workflow

The following diagram illustrates the procedural workflow for the safe handling of
Methylionone, from preparation to disposal. Adherence to this workflow is crucial for
maintaining a safe laboratory environment.
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Methylionone: Safe Handling and Disposal Workflow

Preparation

Consult Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate Personal Protective Equipment (PPE)

Handling
A

Weigh and dispense in a designated area

Avoid inhalation of vapors and direct contact with skin and eyes If spill occurs.

ontact occurs If contact occurs If inhaled

Emergency Procedures

y

A4
Keep container tightly closed when not in use SR 2 Skin Contact: Eye Contact: inhalations Spill:
P ghtly Wash with soap and water Rinse with water for 15 minutes Move to fresh air Absorb with inert material

Waste Disposal

>| Collect waste in a labeled, sealed

l

Dispose of as hazardous waste according to local, state, and federal regulations

l

Do not discharge into drains or the environment

A

Click to download full resolution via product page

Methylionone Handling Workflow
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This diagram outlines the key steps and decision points for safely managing Methylionone in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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